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Compound of Interest

Compound Name: (S)-4-Methyloxazolidine-2,5-dione

Cat. No.: B117608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for L-
Alanine N-Carboxyanhydride (L-Ala-NCA), a critical building block in the synthesis of
polypeptides and other advanced biomaterials. This document details nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental
protocols for their acquisition.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of L-Ala-NCA.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: *H NMR Spectroscopic Data for L-Ala-NCA.
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Chemical Shift (8)

Multiplicity Integration Assignment
(ppm)
8.97 Singlet 1H NH
4.49 - 4.45 Quartet 1H a-CH
1.33-1.32 Doublet 3H CHs

Solvent: DMSO-ds, Spectrometer Frequency: 500 MHz[1]

Infrared (IR) Spectroscopy

While specific peak values from a dedicated spectrum of pure L-Ala-NCA are not readily
available in the reviewed literature, the characteristic absorption bands for N-
carboxyanhydrides are well-established. The IR spectrum of L-Ala-NCA is expected to show
strong absorptions corresponding to the anhydride carbonyl groups and the N-H bond.

Table 2: Expected Infrared Absorption Bands for L-Ala-NCA.

Expected Wavenumber

Functional Group Intensity
(cm™)

N-H Stretch ~3300 Medium

C=0 Stretch (Anhydride) ~1850 and ~1780 (two bands) Strong

C-H Stretch ~2950 Medium

C-O Stretch ~1300 - 1000 Strong

Mass Spectrometry (MS)

Mass spectrometry data for the direct analysis of the L-Ala-NCA monomer is not extensively
detailed in the available literature. However, based on its molecular formula (C4aHsNO3), the
expected molecular weight and potential major fragments can be predicted.

Table 3: Predicted Mass Spectrometry Data for L-Ala-NCA.
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Parameter Expected Value
Molecular Formula C4HsNOs
Molecular Weight 115.09 g/mol [2]
Expected Molecular lon Peak [M]* m/z 115
Expected Fragment [M-CO2]* m/z 71

Experimental Protocols

The following sections detail the methodologies for the synthesis of L-Ala-NCA and the
subsequent acquisition of spectroscopic data.

Synthesis of L-Ala-NCA

A common method for the synthesis of L-Ala-NCA involves the reaction of L-alanine with
triphosgene in an anhydrous solvent.[3]

Materials:

L-Alanine

Triphosgene

Anhydrous Tetrahydrofuran (THF)

Anhydrous Hexane

Nitrogen gas
Procedure:

o Adried, three-neck round-bottom flask is charged with L-alanine and anhydrous THF under a
nitrogen atmosphere.

e The suspension is heated to reflux.

e A solution of triphosgene in anhydrous THF is added dropwise to the refluxing suspension.
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e The reaction mixture is maintained at reflux for several hours until the reaction is complete,
which can be monitored by the disappearance of the starting material.

e The reaction mixture is cooled, and the solvent is partially removed under reduced pressure.
e The product is precipitated by the addition of anhydrous hexane.

o The resulting solid L-Ala-NCA is collected by filtration, washed with hexane, and dried under
vacuum.

NMR Spectroscopy

Instrumentation:
¢ 500 MHz NMR Spectrometer

Procedure:

A sample of L-Ala-NCA is dissolved in deuterated dimethyl sulfoxide (DMSO-de).

The solution is transferred to an NMR tube.

1H NMR spectra are recorded at 25°C.[1]

Data is processed and analyzed to determine chemical shifts, multiplicities, and integrations.

Infrared (IR) Spectroscopy

Instrumentation:

o Fourier-Transform Infrared (FTIR) Spectrometer

Procedure (KBr Pellet Method):

o A small amount of L-Ala-NCA is finely ground with dry potassium bromide (KBr).
e The mixture is pressed into a thin, transparent pellet.

e The KBr pellet is placed in the sample holder of the FTIR spectrometer.
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e The IR spectrum is recorded over the range of 4000-400 cm™1,

Mass Spectrometry

Instrumentation:

e Mass Spectrometer with an appropriate ionization source (e.g., Electrospray lonization -
ESI).

Procedure:
o Adilute solution of L-Ala-NCA is prepared in a suitable solvent (e.g., acetonitrile/water).
e The solution is introduced into the mass spectrometer.

e The mass spectrum is acquired in positive ion mode to observe the molecular ion and major
fragment ions.

Visualizations

The following diagrams illustrate the general experimental workflow for the synthesis and
spectroscopic characterization of L-Ala-NCA.
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Synthesis and Spectroscopic Analysis Workflow for L-Ala-NCA.
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General Workflow for Spectroscopic Data Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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